BENGHE Troubleshooting & Optimization

Check Availability & Pricing

troubleshooting guide for [new software] after
using [discontinued software]

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Discontinued

Cat. No.: B3100815

Technical Support Center: Migrating from
LegacySpectra to SpectraPro

This guide provides troubleshooting assistance and answers to frequently asked questions for
researchers, scientists, and drug development professionals transitioning from the
discontinued software, LegacySpectra, to the new SpectraPro platform.

Frequently Asked Questions (FAQs)

Q1: Why was LegacySpectra discontinued?

LegacySpectra was built on an older architecture that limited its ability to incorporate newer
data analysis algorithms and handle the increasing size and complexity of modern datasets. To
provide a more robust, scalable, and feature-rich platform, the decision was made to develop
SpectraPro as its successor.

Q2: Can | import my old LegacySpectra project files directly into SpectraPro?

No, direct import of LegacySpectra project files (.Isp) is not supported due to the significant
architectural differences between the two applications. However, you can export your raw data
from LegacySpectra in universal formats like CSV or TXT, which can then be imported into
SpectraPro.[1][2]

Q3: Does SpectraPro support the same analysis methods as LegacySpectra?
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SpectraPro supports all the core analysis methods of LegacySpectra and introduces several
new, advanced algorithms. Some methods may have different naming conventions or
parameter settings. Refer to the table below for a comparison of key analysis parameters.

Troubleshooting Guides
Issue 1: Data Import Failures

A common challenge when migrating to new software is ensuring that data is imported
correctly.[3] Errors during data import can arise from various issues, including incorrect file
formats, mismatched delimiters, or encoding problems.[1][4][5]

Question: I'm trying to import my CSV data exported from LegacySpectra, but SpectraPro is
giving me an error or displaying the data incorrectly. What should | do?

Answer:
Follow this step-by-step troubleshooting workflow to resolve common data import issues:
 Verify File Format and Encoding:

o Ensure your data is saved as a comma-separated values (.csv) file.

o SpectraPro requires UTF-8 encoding for all imported text-based files to prevent issues
with special characters.[1][5] You can re-save your file with UTF-8 encoding using most
spreadsheet programs or text editors.

e Check for Delimiter Mismatches:

o LegacySpectra sometimes used semicolons as delimiters in its CSV exports, depending

on system locale.

o SpectraPro defaults to using commas as delimiters.[1] During the import process in
SpectraPro, there is an option to specify the delimiter. Ensure this is set to the correct
character (e.g., comma, semicolon, tab).

» Review Headers and Data Integrity:
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o Confirm that your CSV file has a header row with unique column names.[4][5]

o Check for any missing or extra columns in your data file compared to what SpectraPro
expects.[4]

o Ensure there are no blank rows or special characters in the header or data rows that might
interfere with parsing.

o Data Type Mismatches:

o Verify that the data in each column matches the expected data type in SpectraPro (e.g.,
numeric, text, date).[1][4] Inconsistencies, such as text in a numeric column, can cause
import failures.
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Data Import Troubleshooting Workflow

Issue 2: Mismatched Analysis Results

After successfully importing your data, you may find that the analysis results from SpectraPro
differ from those you obtained with LegacySpectra. This is often due to differences in default

algorithm parameters.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b3100815?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3100815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Question: My analysis in SpectraPro is producing different results for the same dataset |
analyzed in LegacySpectra. Why is this happening and how can | fix it?

Answer:

Discrepancies in results are typically due to updated algorithms or different default settings in
SpectraPro.

e Parameter Mapping:

o The core algorithms may have different parameter names or default values in SpectraPro.
Use the table below to map key parameters from LegacySpectra to their SpectraPro
equivalents.

e Algorithm Versions:

o SpectraPro may use newer, more accurate versions of statistical algorithms. Review the
SpectraPro documentation for details on the specific algorithms being used.

o Baseline Correction and Normalization:

o Ensure that any pre-processing steps, such as baseline correction and normalization, are
configured identically in both applications. Different methods can significantly impact the
final results.

Data Presentation: Parameter Mapping for Key Experiments
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LegacySpectra
Parameter

SpectraPro
Parameter

Default
(LegacySpectr
a)

Default
(SpectraPro)

Recommended
Action

Smoothing
Factor

Savitzky-Golay
Window

Adjust the
window size in
SpectraPro to
match your
previous analysis
if needed.

Peak Detection
Threshold

Prominence

0.1

0.05

Lowering the
prominence in
SpectraPro will
detect smaller

peaks.

Baseline

Correction

Asymmetric

Least Squares

Polynomial

Asymmetric LS

Use the "Legacy
Polynomial"
option in
SpectraPro for
backward

compatibility.

Normalization
Method

Vector

Normalization

Area

Max Intensity

Select "Area
Normalization™ in
SpectraPro to
replicate
LegacySpectra's
results.

Experimental Protocols: Standard Operating Procedure for Cross-Software Validation

To ensure consistency when migrating your analysis workflows, follow this protocol:

o Select a Gold Standard Dataset: Choose a well-characterized dataset with known expected
outcomes.
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e Process in LegacySpectra: Run the dataset through your established workflow in
LegacySpectra and export the final results.

e Replicate in SpectraPro:
o Import the same raw dataset into SpectraPro.

o Configure the analysis parameters according to the mapping table above to match the
LegacySpectra settings.

o Execute the analysis.

o Compare Results: Quantitatively compare the outputs from both software. If discrepancies
exist, perform a stepwise parameter adjustment in SpectraPro to identify the source of the
variation.
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Cross-Software Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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